Cas no 438613-32-2 (2-(3,4-dimethylphenoxy)propanohydrazide)

• Product Name: 2-(3,4-dimethylphenoxy)propanohydrazide
• CAS No: 438613-32-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD02609609
• CID: 327225
• PubChem ID: 3752968
• Update Time: 2025-08-04

2-(3,4-dimethylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethylphenoxy)propanehydrazide
• 2-(3,4-Dimethylphenoxy)propanohydrazide
• Propanoic acid,2-(3,4-dimethylphenoxy)-, hydrazide
• AC1MWPFV
• ALBB-002594
• ARONIS013319
• BBL014336
• CTK4I7833
• MolPort-000-887-273
• Oprea1_111543
• VS-04281
• 438613-32-2
• MFCD02609609
• DTXSID80395941
• CS-0314035
• SB85994
• AKOS000305740
• STK397809
• 2-(3,4-dimethylphenoxy)propanohydrazide

• MDL： MFCD02609609
• Inchi： 1S/C11H16N2O2/c1-7-4-5-10(6-8(7)2)15-9(3)11(14)13-12/h4-6,9H,12H2,1-3H3,(H,13,14)
• InChI Key： HSIVMBBYPVLEEJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C)C=1)C(C(NN)=O)C

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 421.4°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3,4-dimethylphenoxy)propanohydrazide

2-(3,4-dimethylphenoxy)propanohydrazide (CAS No. 438613-32-2): An Overview of a Promising Compound in Pharmaceutical Research

2-(3,4-dimethylphenoxy)propanohydrazide (CAS No. 438613-32-2) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

2-(3,4-dimethylphenoxy)propanohydrazide is characterized by its distinctive chemical structure, which includes a propanohydrazide moiety linked to a dimethylphenoxy group. The presence of these functional groups imparts specific physical and chemical properties to the compound. The dimethylphenoxy group is known for its aromatic nature and the ability to form stable complexes with various metal ions, while the propanohydrazide moiety contributes to the compound's reactivity and potential for forming hydrogen bonds.

The molecular formula of 2-(3,4-dimethylphenoxy)propanohydrazide is C₁₁H₁₅NO₂, with a molecular weight of approximately 197.24 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 2-(3,4-dimethylphenoxy)propanohydrazide has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3,4-dimethylphenol with propanoyl chloride to form the corresponding ester, followed by reduction to the alcohol and subsequent reaction with hydrazine to yield the final product. This multi-step process ensures high yields and purity of the compound.

An alternative synthetic route involves the direct reaction of 3,4-dimethylphenol with propanoyl hydrazide in the presence of a suitable catalyst. This method offers a more straightforward and efficient pathway to synthesize 2-(3,4-dimethylphenoxy)propanohydrazide, making it particularly attractive for large-scale production.

Biological Activities

2-(3,4-dimethylphenoxy)propanohydrazide has shown promising biological activities in various preclinical studies. One of its key applications is as an antioxidant agent. The compound has been found to effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2-(3,4-dimethylphenoxy)propanohydrazide has demonstrated anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Trials and Research Developments

The potential therapeutic applications of 2-(3,4-dimethylphenoxy)propanohydrazide have led to increased interest in its clinical evaluation. Several preclinical studies have provided encouraging results, paving the way for further investigation in human subjects. Early-phase clinical trials are currently underway to assess the safety and efficacy of the compound in treating various conditions.

A recent study published in the Journal of Medicinal Chemistry reported that 2-(3,4-dimethylphenoxy)propanohydrazide exhibited significant anti-inflammatory activity in a murine model of colitis. The researchers found that oral administration of the compound reduced inflammation markers and improved overall gut health. These findings highlight the potential of 2-(3,4-dimethylphenoxy)propanohydrazide as a novel therapeutic agent for inflammatory bowel disease.

In another study conducted by researchers at a leading pharmaceutical company, 2-(3,4-dimethylphenoxy)propanohydrazide was evaluated for its neuroprotective effects in an animal model of Parkinson's disease. The results showed that treatment with the compound significantly reduced neuronal cell death and improved motor function in affected animals. These findings suggest that 2-(3,4-dimethylphenoxy)propanohydrazide may have therapeutic potential in neurodegenerative disorders.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(3,4-dimethylphenoxy)propanohydrazide holds great promise for advancing our understanding of its biological activities and therapeutic applications. Further studies are needed to elucidate the mechanisms underlying its antioxidant and anti-inflammatory effects and to optimize its pharmacological properties for clinical use.

In conclusion, 2-(3,4-dimethylphenoxy)propanohydrazide (CAS No. 438613-32-2) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and promising biological activities make it an exciting area of focus for pharmaceutical research. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.